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Compound of Interest

Compound Name: Angeloylgomisin H

Cat. No.: B15590692 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential information and a step-by-step plan for

the proper disposal of Angeloylgomisin H, a naturally occurring lignan. While a specific Safety

Data Sheet (SDS) for Angeloylgomisin H is not readily available in the public domain, this

document outlines a recommended disposal procedure based on its known chemical properties

and general laboratory safety principles.

Chemical and Physical Properties
A summary of the known quantitative data for Angeloylgomisin H is presented below. This

information is crucial for assessing its potential hazards and determining the appropriate

disposal route.
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Property Value Source

Molecular Formula C28H36O8 PubChem[1]

Molecular Weight 500.6 g/mol PubChem[1]

Monoisotopic Mass 500.24101810 Da PubChem[1]

AlogP 4.75 ChEMBL[2]

Polar Surface Area 92.7 Å² PubChem[1]

CAS Number 66056-22-2 PubChem[1]

Angeloylgomisin H Disposal Protocol
The following procedure is a general guideline for the disposal of Angeloylgomisin H in a

laboratory setting. It is imperative to always consult with your institution's Environmental Health

and Safety (EHS) department for specific protocols and to ensure compliance with local, state,

and federal regulations.

Step 1: Waste Identification and Segregation

Categorize the Waste: Treat Angeloylgomisin H as a non-halogenated organic solvent

waste. Due to the lack of specific toxicity data, it is prudent to handle it as a potentially

hazardous substance.

Segregate Waste Streams: Do not mix Angeloylgomisin H waste with other waste streams,

particularly aqueous waste, halogenated solvents, or strong acids and bases. Maintain

separate, clearly labeled waste containers.

Step 2: Container Selection and Labeling

Choose Appropriate Containers: Use chemically resistant containers, such as high-density

polyethylene (HDPE) or glass bottles, for collecting Angeloylgomisin H waste. Ensure the

container has a secure, leak-proof cap.

Properly Label Containers: Label the waste container clearly with "Hazardous Waste," the

full chemical name "Angeloylgomisin H," and the approximate concentration and volume.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Angeloylgomisin-H
https://pubchem.ncbi.nlm.nih.gov/compound/Angeloylgomisin-H
https://pubchem.ncbi.nlm.nih.gov/compound/Angeloylgomisin-H
https://www.ebi.ac.uk/chembl/explore/compound/CHEMBL1092320
https://pubchem.ncbi.nlm.nih.gov/compound/Angeloylgomisin-H
https://pubchem.ncbi.nlm.nih.gov/compound/Angeloylgomisin-H
https://www.benchchem.com/product/b15590692?utm_src=pdf-body
https://www.benchchem.com/product/b15590692?utm_src=pdf-body
https://www.benchchem.com/product/b15590692?utm_src=pdf-body
https://www.benchchem.com/product/b15590692?utm_src=pdf-body
https://www.benchchem.com/product/b15590692?utm_src=pdf-body
https://www.benchchem.com/product/b15590692?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Include the date the waste was first added to the container.

Step 3: Waste Accumulation and Storage

Safe Storage Location: Store the waste container in a designated satellite accumulation area

within the laboratory. This area should be a secondary containment bin to prevent spills from

spreading.

Keep Containers Closed: Always keep the waste container securely capped when not in use

to prevent the release of vapors.

Step 4: Disposal

Arrange for Pickup: Once the waste container is full or has been in storage for the maximum

allowable time according to your institution's policy, arrange for its collection by the EHS

department or a licensed hazardous waste disposal company.

Do Not Dispose Down the Drain: Under no circumstances should Angeloylgomisin H or its

solutions be poured down the sink. This can lead to environmental contamination.

Incineration: The most probable disposal method for non-halogenated organic compounds

like Angeloylgomisin H is high-temperature incineration by a licensed facility.

Disposal Decision Workflow
The following diagram illustrates the logical steps to follow when disposing of

Angeloylgomisin H.
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Angeloylgomisin H Disposal Workflow
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Identify as Non-Halogenated
Organic Waste

Select Chemically Resistant
Container (HDPE or Glass)

Label Container:
'Hazardous Waste'
'Angeloylgomisin H'

Date

Store in Designated
Satellite Accumulation Area
(Secondary Containment)

Container Full or
Max Storage Time Reached?

Contact EHS for
Waste Pickup

Yes

Continue Accumulation

No

End: Proper Disposal

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Angeloylgomisin H waste.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel

and is based on general chemical safety principles. A specific Safety Data Sheet (SDS) for

Angeloylgomisin H was not found. Always consult your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols and comply with all applicable

regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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